3-(4-Methylpiperidin-1-yl)aniline
Overview
Description
“3-(4-Methylpiperidin-1-yl)aniline” is a chemical compound with the CAS Number: 478403-41-7 . It has a molecular weight of 190.29 and its IUPAC name is 3-(4-methyl-1-piperidinyl)phenylamine . The compound is typically stored at room temperature and has a physical form of powder .
Molecular Structure Analysis
The molecular structure of “3-(4-Methylpiperidin-1-yl)aniline” is represented by the SMILES stringCC1CCN(CC1)c2cccc(N)c2 . The InChI code for the compound is 1S/C12H18N2/c1-10-5-7-14(8-6-10)12-4-2-3-11(13)9-12/h2-4,9-10H,5-8,13H2,1H3 . Physical And Chemical Properties Analysis
The compound “3-(4-Methylpiperidin-1-yl)aniline” has a molecular weight of 190.28 . It is a powder at room temperature . The compound’s empirical formula is C12H18N2 .Scientific Research Applications
It’s worth noting that the synthesis and applications of piperidine derivatives are a broad and active area of research . They are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These compounds have various pharmacological applications .
It’s worth noting that the synthesis and applications of piperidine derivatives are a broad and active area of research . They are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These compounds have various pharmacological applications .
It’s worth noting that the synthesis and applications of piperidine derivatives are a broad and active area of research . They are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These compounds have various pharmacological applications .
Safety And Hazards
properties
IUPAC Name |
3-(4-methylpiperidin-1-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c1-10-5-7-14(8-6-10)12-4-2-3-11(13)9-12/h2-4,9-10H,5-8,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAAMISMLVQKYSE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=CC=CC(=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methylpiperidin-1-yl)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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